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molecular formula C6H10Br2O B8515934 2-Bromo-3,3-dimethylbutanoyl bromide CAS No. 74702-95-7

2-Bromo-3,3-dimethylbutanoyl bromide

Cat. No. B8515934
CAS RN: 74702-95-7
M. Wt: 257.95 g/mol
InChI Key: WINUYYILZBTJTR-UHFFFAOYSA-N
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Patent
US04288244

Procedure details

Into a 500 ml four-necked flask, there were charged methylisobutylketone (150 ml), α,α-dimethylbenzylamine (33.8 g) and triethylamine (27.8 g), and α-bromo-tert-butylacetylbromide (64.5 g) was dropwise added thereto while stirring at room temperature. Stirring was continued for 3 hours. After completion of the reaction, water (200 ml) was added thereto and the reaction mixture was gradually heated to remove methylisobutylketone, followed by cooling at room temperature. The precipitated crystals were filtered, washed with water, dried and recrystallized from ethanol to give N-(α,α-dimethylbenzyl)-α-bromo-tert-butylacetamide (61.5 g).
Name
methylisobutylketone
Quantity
150 mL
Type
reactant
Reaction Step One
Name
α,α-dimethylbenzylamine
Quantity
33.8 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
27.8 g
Type
reactant
Reaction Step One
Name
α-bromo-tert-butylacetylbromide
Quantity
64.5 g
Type
reactant
Reaction Step One
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
N-(α,α-dimethylbenzyl)-α-bromo-tert-butylacetamide

Identifiers

REACTION_CXSMILES
CC(CC(C)C)=O.[CH3:8][C:9]([NH2:17])([CH3:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.C(N(CC)CC)C.[Br:25][CH:26]([C:30]([CH3:33])([CH3:32])[CH3:31])[C:27](Br)=[O:28]>O>[CH3:8][C:9]([NH:17][C:27](=[O:28])[CH:26]([C:30]([CH3:33])([CH3:32])[CH3:31])[Br:25])([CH3:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1

Inputs

Step One
Name
methylisobutylketone
Quantity
150 mL
Type
reactant
Smiles
CC(=O)CC(C)C
Name
α,α-dimethylbenzylamine
Quantity
33.8 g
Type
reactant
Smiles
CC(C1=CC=CC=C1)(C)N
Name
triethylamine
Quantity
27.8 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
α-bromo-tert-butylacetylbromide
Quantity
64.5 g
Type
reactant
Smiles
BrC(C(=O)Br)C(C)(C)C
Step Two
Name
water
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
while stirring at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was dropwise added
STIRRING
Type
STIRRING
Details
Stirring
ADDITION
Type
ADDITION
Details
was added
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was gradually heated
CUSTOM
Type
CUSTOM
Details
to remove methylisobutylketone
TEMPERATURE
Type
TEMPERATURE
Details
by cooling at room temperature
FILTRATION
Type
FILTRATION
Details
The precipitated crystals were filtered
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
recrystallized from ethanol

Outcomes

Product
Details
Reaction Time
 3 h
Name
N-(α,α-dimethylbenzyl)-α-bromo-tert-butylacetamide
Type
product
Smiles
CC(C1=CC=CC=C1)(C)NC(C(Br)C(C)(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 61.5 g
YIELD: CALCULATEDPERCENTYIELD 78.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.